Cas no 1830366-23-8 (3-[4-(Cyclopropanecarbonyl)piperazine-1-carbonyl]-4-fluorobenzaldehyde)

• Product Name: 3-[4-(Cyclopropanecarbonyl)piperazine-1-carbonyl]-4-fluorobenzaldehyde
• CAS No: 1830366-23-8
• MF: C₁₆H₁₇FN₂O₃
• MW: 304.316187620163
• MDL: MFCD31652895
• CID: 5152792
• Update Time: 2025-05-19

3-[4-(Cyclopropanecarbonyl)piperazine-1-carbonyl]-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Cyclopropanecarbonyl)piperazine-1-carbonyl]-4-fluorobenzaldehyde

• MDL： MFCD31652895
• Inchi： 1S/C16H17FN2O3/c17-14-4-1-11(10-20)9-13(14)16(22)19-7-5-18(6-8-19)15(21)12-2-3-12/h1,4,9-10,12H,2-3,5-8H2
• InChI Key： UUEXFSBECUPXKA-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(F)C(C(N2CCN(C(C3CC3)=O)CC2)=O)=C1

Additional information on 3-[4-(Cyclopropanecarbonyl)piperazine-1-carbonyl]-4-fluorobenzaldehyde

Recent Advances in the Study of 3-[4-(Cyclopropanecarbonyl)piperazine-1-carbonyl]-4-fluorobenzaldehyde (CAS: 1830366-23-8)

In recent years, the compound 3-[4-(Cyclopropanecarbonyl)piperazine-1-carbonyl]-4-fluorobenzaldehyde (CAS: 1830366-23-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a cyclopropanecarbonyl group and a fluorobenzaldehyde moiety makes it a versatile scaffold for drug development, particularly in targeting specific enzymatic pathways and protein-protein interactions.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of 3-[4-(Cyclopropanecarbonyl)piperazine-1-carbonyl]-4-fluorobenzaldehyde, making it more accessible for further pharmacological evaluations. The study highlighted the compound's role as a key intermediate in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

Another significant breakthrough was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. Researchers investigated the compound's interaction with the PI3K/AKT/mTOR signaling pathway, a critical target in oncology. The results demonstrated that derivatives of 3-[4-(Cyclopropanecarbonyl)piperazine-1-carbonyl]-4-fluorobenzaldehyde exhibited potent inhibitory effects on cancer cell proliferation, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing next-generation anticancer agents.

In addition to its anticancer properties, recent research has explored the compound's application in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience revealed that certain analogs of 3-[4-(Cyclopropanecarbonyl)piperazine-1-carbonyl]-4-fluorobenzaldehyde could modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. The study provided mechanistic insights into how the compound's structural features contribute to its neuroprotective effects, opening new avenues for therapeutic intervention.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Current research efforts are directed toward improving its bioavailability and reducing off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this molecule into preclinical trials, with the ultimate goal of translating these findings into clinically viable treatments.

In conclusion, 3-[4-(Cyclopropanecarbonyl)piperazine-1-carbonyl]-4-fluorobenzaldehyde (CAS: 1830366-23-8) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued investigation. Future studies will likely focus on refining its synthetic protocols, expanding its therapeutic scope, and addressing current limitations to fully harness its clinical potential.